Bromodifluorophosphine sulfide

• CAS RN: 13706-09-7
• Molecular Formula: BrF2PS
• Molecular Weight: 180.94 g/mol
• IUPAC Name: bromo-difluoro-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/BrF2PS/c1-4(2,3)5
• InChI Key: HOJMYXKQIBDQOG-UHFFFAOYSA-N
• SMILES: FP(=S)(F)Br

Description

Bromodifluorophosphine sulfide (BDPS) is a chemical compound that has gained significant attention in the field of chemical research due to its unique properties and potential applications. It is a colorless liquid that is highly reactive and can be used in various chemical reactions.

Mechanism Of Action

Bromodifluorophosphine sulfide is a highly reactive compound that can undergo various chemical reactions. It can act as a nucleophile, attacking electrophilic centers in other molecules. It can also act as a Lewis acid, accepting electrons from other molecules. The mechanism of action of Bromodifluorophosphine sulfide depends on the specific reaction it is involved in.

Biochemical And Physiological Effects

Bromodifluorophosphine sulfide has not been extensively studied for its biochemical and physiological effects. However, it is known to be toxic and can cause skin and eye irritation. It should be handled with care and only used in a well-ventilated area.

Advantages And Limitations For Lab Experiments

Bromodifluorophosphine sulfide has several advantages in lab experiments, such as its high reactivity and versatility. It can be used in various chemical reactions and can be easily synthesized. However, it also has limitations, such as its toxicity and the need for specialized equipment and handling procedures.

Future Directions

There are several future directions for the research and development of Bromodifluorophosphine sulfide. One potential area of study is its use in the preparation of new drugs and pesticides. It can also be used in the development of new materials, such as polymers and coatings. Additionally, further studies are needed to understand its biochemical and physiological effects and to develop safe handling procedures.

Synthesis Methods

Bromodifluorophosphine sulfide can be synthesized by reacting bromodifluorophosphine with sulfur in the presence of a catalyst. The reaction takes place at high temperatures and pressures, and the resulting product is purified using various techniques such as distillation and chromatography.

Scientific Research Applications

Bromodifluorophosphine sulfide has several potential applications in scientific research, particularly in the field of organic chemistry. It can be used as a reagent in various chemical reactions, such as the synthesis of heterocyclic compounds and the preparation of organophosphorus compounds. It is also used in the development of new drugs and pesticides.